Cas no 70793-08-7 ((Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide)

• Product name: (Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide
• CAS No: 70793-08-7
• MF: C₅₈H₁₀₉N₃O₃
• MW: 896.50436
• CID: 1746611
• PubChem ID: 165343682

(Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide
• (9Z)-N,N-<wbr>
• 9-octadec<wbr>
• LogP
• 70793-08-7
• DTXSID301146107
• (9Z)-N,N-Bis[2-[[(9Z)-1-oxo-9-octadecen-1-yl]amino]ethyl]-9-octadecenamide

• Inchi： InChI=1S/C58H109N3O3/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56(62)59-52-54-61(58(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)55-53-60-57(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30H,4-24,31-55H2,1-3H3,(H,59,62)(H,60,63)/b28-25-,29-26-,30-27-
• InChI Key： YPHKWKHTBXARJX-IUPFWZBJSA-N
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)NCCN(CCNC(=O)CCCCCCCC=CCCCCCCCC)C(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 895.84747
• Monoisotopic Mass: 895.84689435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 64
• Rotatable Bond Count: 51
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų
• XLogP3: 20.8

Experimental Properties

• PSA: 78.51